2-(chloroacetyl)-5-methylisoxazol-3(2H)-one
Overview
Description
The compound “2-(chloroacetyl)-5-methylisoxazol-3(2H)-one” likely belongs to the class of organic compounds known as acyl chlorides. Acyl chlorides are organic compounds containing a chloroacetyl functional group .
Synthesis Analysis
While specific synthesis methods for “2-(chloroacetyl)-5-methylisoxazol-3(2H)-one” are not available, acyl chlorides can generally be produced by reacting a carboxylic acid with thionyl chloride, phosphorus pentachloride, or phosgene .Chemical Reactions Analysis
Acyl chlorides are reactive and versatile in organic synthesis. They can easily form esters and amides, and the other end of the molecule is able to form other linkages, e.g., with amines .Scientific Research Applications
Herbicide Synthesis
Chloroacetyl chloride serves as a crucial intermediate in the production of herbicides within the chloroacetanilide family. Notably, herbicides like metolachlor , acetochlor , alachlor , and butachlor are synthesized using this compound. These herbicides play a vital role in weed control and crop protection, contributing to sustainable agriculture .
Phenacyl Chloride Production
Another significant application involves the synthesis of phenacyl chloride , which is used as a chemical intermediate and also as a tear gas. Phenacyl chloride is prepared via a Friedel-Crafts acylation of benzene, catalyzed by aluminum chloride. Chloroacetyl chloride is a key starting material in this process .
Synthesis of Lidocaine
Chloroacetyl chloride plays a role in the synthesis of the local anesthetic lidocaine . In this context, it serves as a building block for the acylation step. Lidocaine is widely used for pain management and local anesthesia .
Characterization Techniques
Researchers utilize chloroacetyl chloride in various characterization techniques related to materials science. While not directly an application, understanding its reactivity and properties contributes to broader scientific investigations. For instance, studies involving MoS₂ (molybdenum disulfide) often employ characterization techniques that may involve chloroacetyl chloride .
Drug Development and Medicinal Chemistry
Beyond herbicides and local anesthetics, chloroacetyl chloride finds applications in drug development and medicinal chemistry. Its reactivity allows for the introduction of acyl groups into organic molecules, which can be crucial for modifying pharmacological properties .
Chemical Synthesis and Functionalization
Chloroacetyl chloride’s bifunctional nature—forming esters and amides—makes it valuable for chemical synthesis. Researchers use it to introduce acetyl groups into various compounds, enabling functionalization and structural modifications .
Safety And Hazards
properties
IUPAC Name |
2-(2-chloroacetyl)-5-methyl-1,2-oxazol-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO3/c1-4-2-5(9)8(11-4)6(10)3-7/h2H,3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFORSNDYPDMIQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(O1)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40585386 |
Source
|
| Record name | 2-(Chloroacetyl)-5-methyl-1,2-oxazol-3(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40585386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(chloroacetyl)-5-methylisoxazol-3(2H)-one | |
CAS RN |
38100-64-0 |
Source
|
| Record name | 2-(Chloroacetyl)-5-methyl-1,2-oxazol-3(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40585386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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